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Compound of Interest

Compound Name: 4'-Hydroxyacetophenone-13C2

Cat. No.: B1161850

Get Quote

Executive Summary: The Dual-Protection Mandate
Handling 4'-Hydroxyacetophenone-13C2 (CAS: 99-93-4 for unlabeled parent) requires a shift

in perspective from standard laboratory safety.[1] While the chemical toxicity profile of this

compound is manageable (Irritant, Acute Tox. 4), its status as a stable isotope-labeled internal

standard introduces a second critical layer of protection: Sample Integrity.

In mass spectrometry (MS) workflows, this reagent is the "truth source." Contamination from

natural abundance carbon (skin oils, organic dust) or isotopic dilution caused by improper

handling can invalidate weeks of analytical data. Therefore, the PPE protocols below are

designed to protect the scientist from the chemical and the chemical from the scientist.

Hazard & Risk Assessment Matrix
Before selecting PPE, we must quantify the specific risks associated with this phenolic ketone.

[1]
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Hazard Class (GHS) Risk Description Critical Control Point

Acute Tox. 4 (Oral)

Harmful if swallowed.[1][2][3]

LD50 (rat) ~2,240 mg/kg [1].[1]

[4]

Ingestion: Do not touch

face/mouth with gloved hands.

Eye Irrit. 2A

Causes serious eye irritation.

[1][4] Crystalline dust is

abrasive and chemically

reactive.[1]

Ocular: Dust generation during

weighing.[1]

STOT SE 3
May cause respiratory

irritation.[1][5]

Inhalation: Fine powder drift

outside fume hood.[1]

Isotopic Value

Non-Toxic Risk: High

financial/data loss if

enrichment is diluted.[1]

Contamination: Skin oils

contain natural abundance

.

Personal Protective Equipment (PPE) Specifications
Do not default to "standard lab attire." Use this targeted PPE selection matrix to ensure

maximum data integrity and personal safety.

A. Respiratory Protection[1][2][3][4][6]
Primary Barrier:Certified Chemical Fume Hood.[1]

Requirement: Maintain sash height <18 inches.[1] Face velocity must be 80–100 fpm.[1]

Secondary Barrier (If Hood Unavailable/Cleaning Spills):N95 or P100 Particulate Respirator.

[1]

Reasoning: As a solid crystalline powder, the primary vector for exposure is inhalation of

airborne particulates during transfer [2].[1]

B. Dermal Protection (Hands)[1]
Material:Nitrile Rubber (Minimum thickness: 0.11 mm / 4 mil).[1]
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Protocol:Double-Gloving Recommended.[1]

Inner Glove: Protects the user from permeation.[1][2][4]

Outer Glove: Protects the sample.[1] Change the outer pair immediately if they touch non-

sterile surfaces (door handles, keyboards) to prevent cross-contamination of the isotope.

Contraindication: Avoid Latex. Latex proteins can interfere with certain high-sensitivity LC-

MS assays.

C. Ocular & Face Protection[1][4][6][7][8][9][10][11]
Standard:ANSI Z87.1 Chemical Splash Goggles.[1]

Why not safety glasses? 4'-Hydroxyacetophenone is a fine powder.[1] Safety glasses

allow airflow (and dust) around the sides.[1] Goggles provide a seal against micro-

particulates that cause severe eye irritation [3].[1]

D. Body Protection[1][2][4][6][9][10][11][12]
Attire: Flame-resistant lab coat (buttoned to collar) + Long pants (no synthetic blends that

melt) + Closed-toe leather/composite shoes.[1]

Integrity Check: Ensure cuffs are tucked under gloves to prevent wrist exposure—a common

site for skin oil transfer to samples.[1]

Operational Protocol: The "Integrity-First" Workflow
The following diagram illustrates the decision logic for safe handling, prioritizing engineering

controls over PPE alone.
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Start: Handling 4'-Hydroxyacetophenone-13C2

Assess State: Solid Powder vs. Solution

State: Solid / Powder State: Solubilized (MeOH/DMSO)

Engineering Control: 
Chemical Fume Hood (Mandatory)

Risk: Static Charge / Scattering

Action: Use Anti-Static Gun 
& Micro-Spatula

Protocol: Weighing

PPE Focus: 
Nitrile Gloves (Splash Protection)

Decontamination: 
Wipe Balance with MeOH

Disposal: 
Solid Chemical Waste

Click to download full resolution via product page
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Caption: Workflow logic for handling 4'-Hydroxyacetophenone-13C2, emphasizing static

control and engineering barriers.

Step-by-Step Handling Procedure
Preparation:

Equip PPE as defined in Section 3.[1][2][6]

Place an anti-static mat or use an ionizing gun inside the fume hood.[1] Isotope powders

are often dry and prone to static scattering, which leads to mass loss and inhalation risk.

[1]

Weighing (The Critical Step):

Do not weigh directly into a large beaker. Use a weighing boat or a small glass vial.

Use a clean, solvent-washed micro-spatula.[1]

Scientific Insight: 4'-Hydroxyacetophenone is slightly hygroscopic.[1] Minimize exposure to

ambient humidity to prevent water uptake, which alters the effective mass of the standard

[4].

Solubilization:

Preferred solvents: Methanol, DMSO, or Ethanol.[1]

Add solvent slowly to the vial to prevent aerosolization of the powder.

Cleanup:

Wipe the balance area with a methanol-dampened Kimwipe.[1] Dispose of the wipe as

hazardous chemical waste.[1]

Waste Disposal & Emergency Response
Disposal of Stable Isotopes
Unlike radioactive isotopes (
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,

), stable isotopes (

,

,

) do not require radioactive waste streams.

Solids: Dispose of in the Solid Hazardous Waste container (Label: "Phenolic Solid, Irritant").

Liquids: Dispose of in the Organic Solvent Waste container.

Regulatory Note: Always consult your facility's EHS officer. While not radioactive, the

chemical toxicity (phenol derivative) dictates the disposal path [5].

Emergency Exposure Plan[1][11]
Eye Contact: Flush immediately at an eyewash station for 15 minutes.[1] Hold eyelids open.

Skin Contact: Wash with soap and copious amounts of water.[1][2][3][6] Do not use solvent

(ethanol) to wash skin, as this may increase transdermal absorption.

Spill: Dampen a paper towel with water (to prevent dust) and wipe up.[1] Place in a sealed

bag.

References
Occupational Safety and Health Administration (OSHA).1910.134 - Respiratory Protection.[1]

United States Department of Labor.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/msds/4-hydroxyacetophenone.htm
https://www.fishersci.com/store/msds?partNumber=AC150400050&productDescription=4-HYDROXYACETOPHENONE+98+5G&vendorId=VN00032119&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/4-Hydroxyacetophenone.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/278564
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrcHI2bWk0eWR1MDN5ZjVxcTdkYWlqZXp4ejc4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMjAxNDBfOTktOTMtNF80LUh5ZHJveHlhY2V0b3BoZW5vbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKMjAxNDBfOTktOTMtNF80LUh5ZHJveHlhY2V0b3BoZW5vbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--be89995db6259808ab898396829ab79a09faa0ee/MetaSci_MSIJ20140_99-93-4_4-Hydroxyacetophenone.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11314719&productDescription%3D4%27-HYDROXYACETOPHENONE%2C+99%25100G&countryCode=GB&language=en
https://www.benchchem.com/product/b1161850/docs#personal-protective-equipment-handling-guide-4-hydroxyacetophenone-13c2-1
https://www.benchchem.com/product/b1161850/docs#personal-protective-equipment-handling-guide-4-hydroxyacetophenone-13c2-1
https://www.benchchem.com/product/b1161850/docs#personal-protective-equipment-handling-guide-4-hydroxyacetophenone-13c2-1
https://www.benchchem.com/product/b1161850/docs#personal-protective-equipment-handling-guide-4-hydroxyacetophenone-13c2-1
https://www.benchchem.com/product/b1161850?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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